2-[N-(2,4-Dimethylphenyl)benzenesulfonamido]-N-[2-(pyridin-2-ylsulfanyl)ethyl]acetamide

• Molecular Formula: C23H25N3O3S2
• Molecular Weight: 455.6 g/mol
• IUPAC Name: 2-[N-(benzenesulfonyl)-2,4-dimethylanilino]-N-(2-pyridin-2-ylsulfanylethyl)acetamide
• InChI: InChI=1S/C23H25N3O3S2/c1-18-11-12-21(19(2)16-18)26(31(28,29)20-8-4-3-5-9-20)17-22(27)24-14-15-30-23-10-6-7-13-25-23/h3-13,16H,14-15,17H2,1-2H3,(H,24,27)
• InChI Key: KKQKJLFVEOYYOQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N(CC(=O)NCCSC2=CC=CC=N2)S(=O)(=O)C3=CC=CC=C3)C

Description

is a complex organic compound with the following structural formula:

2-[N-(2,4-Dimethylphenyl)benzenesulfonamido]-N-[2-(pyridin-2-ylsulfanyl)ethyl]acetamide: $$\text{C}_9\text{H}_{11}\text{NO}_2\text{S}_2$$C9​H11​NO2​S2​

.
• It consists of two main functional groups: a sulfonamide group and an acetamide group.
• The compound’s systematic name is N-(2,4-Dimethylphenyl)formamide (CAS#: 60397-77-5).
• It is a white to pale red solid with a melting point of 114-118 °C .
• The compound is used in various scientific applications due to its unique structure and reactivity.

Preparation Methods

Synthetic Routes:

Reaction Conditions:

Industrial Production:

Chemical Reactions Analysis

Major Products:

Scientific Research Applications

Biology and Medicine:

Mechanism of Action

• The compound’s mechanism of action depends on its specific application.
• It may act as a ligand for receptors or enzymes, influencing cellular processes.
• Further research is needed to elucidate its precise targets and pathways.

Comparison with Similar Compounds

Similar Compounds: